Cas no 16650-76-3 (1-Methylimidazole-d3)

1-Methylimidazole-d3 (CAS: 1738-84-9) is a deuterated analog of 1-methylimidazole, where three hydrogen atoms are replaced by deuterium. This isotopically labeled compound is primarily used as a solvent, catalyst, or intermediate in organic synthesis and pharmaceutical research. Its deuterium substitution enhances stability and reduces metabolic degradation, making it valuable in NMR spectroscopy and kinetic studies. The compound’s high isotopic purity (>98%) ensures minimal interference in labeled experiments, while its compatibility with a wide range of reactions maintains utility in diverse chemical applications. 1-Methylimidazole-d3 is particularly advantageous for mechanistic studies requiring precise tracking of molecular behavior.
1-Methylimidazole-d3 structure
1-Methylimidazole-d3 structure
Product Name:1-Methylimidazole-d3
CAS No:16650-76-3
MF:C4H6N2
MW:85.1223254203796
CID:121800
Update Time:2025-06-07

1-Methylimidazole-d3 Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-(methyl-d3)-
    • 1-Methylimidazole-d3
    • 1-Methyl-d3-imidazole
    • 1-(trideuteriomethyl)imidazole
    • N-Methyl-d3-imidazole
    • 1-(Methyl-d3)-1H-imidazole
    • N-Trideuteromethylimidazole
    • Inchi： 1S/C4H6N2/c1-6-3-2-5-4-6/h2-4H,1H3/i1D3
    • InChI Key： MCTWTZJPVLRJOU-FIBGUPNXSA-N
    • SMILES： N1(C=NC=C1)C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 85.07190

Experimental Properties

  • Density: 1.03
  • Boiling Point: 198.7°C at 760 mmHg
  • Flash Point: 92.2°C
  • Refractive Index: 1.525
  • PSA: 17.82000
  • LogP: 0.42010

1-Methylimidazole-d3 Pricemore >>

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